1-(2,8-Dichloroquinolin-3-yl)ethanol

• Molecular Formula: C11H9Cl2NO
• Molecular Weight: 242.10 g/mol
• IUPAC Name: 1-(2,8-dichloroquinolin-3-yl)ethanol
• InChI: InChI=1S/C11H9Cl2NO/c1-6(15)8-5-7-3-2-4-9(12)10(7)14-11(8)13/h2-6,15H,1H3
• InChI Key: XOFWQCIIARIGMC-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(N=C2C(=C1)C=CC=C2Cl)Cl)O

Description

1-(2,8-Dichloroquinolin-3-yl)ethanol is a quinoline derivative characterized by a bicyclic aromatic system (benzene fused with pyridine) substituted with chlorine atoms at positions 2 and 8, and an ethanol group (-CH₂CH₂OH) at position 3.

Comparison with Similar Compounds

Structural and Functional Group Analysis

2-(2-[4-(1,1,3,3-Tetramethylbutyl)phenoxy]ethoxy)ethanol (CAS: 9036-19-5)

• Structure: A phenoxy-ethoxy ethanol derivative with a bulky 1,1,3,3-tetramethylbutyl substituent .
• Key Differences: Lacks a quinoline or aromatic nitrogen-containing ring system. Features a long alkyl chain and ether linkages, suggesting surfactant-like properties.
• Potential Applications: Likely used in industrial formulations (e.g., emulsifiers or solvents) due to its amphiphilic structure .

2,6-Dichlorobenzylethiol (CAS: 2014-83-7)

• Structure : Benzene ring with chlorine atoms at positions 2 and 6 and a thiol (-SH) group attached to the benzyl carbon .
• Key Differences: Replaces the quinoline system with a simpler benzene ring. Substitutes ethanol with a thiol group, altering reactivity (e.g., nucleophilicity and oxidation sensitivity).
• Potential Applications: May serve as a precursor in organosulfur chemistry or catalysis, though unrelated to ethanol-containing pharmaceuticals .

Comparative Table

Property	1-(2,8-Dichloroquinolin-3-yl)ethanol	2-(2-[4-(1,1,3,3-Tetramethylbutyl)phenoxy]ethoxy)ethanol	2,6-Dichlorobenzylethiol
Core Structure	Quinoline (aromatic N-containing bicyclic)	Phenoxy-ethoxy chain with bulky alkyl substituent	Benzene with thiol and dichloro groups
Functional Groups	Ethanol, dichloro	Ethanol, ether, branched alkyl	Thiol, dichloro
Electron Density	Electron-deficient (pyridine ring)	Electron-rich (phenoxy group)	Moderately electron-deficient (Cl)
Likely Reactivity	Susceptible to electrophilic substitution	Hydrophilic-lipophilic balance	Thiol-specific reactions (e.g., oxidation)
Potential Applications	Pharmaceutical intermediate	Surfactants, emulsifiers	Organosulfur synthesis

Key Observations

Quinoline vs.

Ethanol vs. Thiol Functionality: The ethanol group in the target compound enables hydrogen bonding and oxidation to ketones, whereas thiols in 2,6-Dichlorobenzylethiol favor disulfide formation .

Substituent Positioning: The 2,8-dichloro pattern on quinoline may sterically hinder reactions at position 3, unlike the 2,6-dichloro arrangement on benzene, which allows more symmetric interactions.